Cas no 81653-11-4 (2,7-Naphthalenediol, 1-(1-piperidinylmethyl)-)

• Product Name: 2,7-Naphthalenediol, 1-(1-piperidinylmethyl)-
• CAS No: 81653-11-4
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 703442
• PubChem ID: 71420886
• Update Time: 2025-04-19

2,7-Naphthalenediol, 1-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenediol, 1-(1-piperidinylmethyl)-
• 1-(piperidin-1-ylmethyl)naphthalene-2,7-diol
• 1-[(Piperidin-1-yl)methyl]naphthalene-2,7-diol
• 81653-11-4
• DTXSID40840063

• Inchi： 1S/C16H19NO2/c18-13-6-4-12-5-7-16(19)15(14(12)10-13)11-17-8-2-1-3-9-17/h4-7,10,18-19H,1-3,8-9,11H2
• InChI Key： BMVYHCBXDVUNIH-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC(=CC=2C=1CN1CCCCC1)O

Computed Properties

• Exact Mass: 257.141578849g/mol
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.7Ų